N-1,3-benzodioxol-5-yl-N'-(4-methyl-2-oxo-2H-chromen-7-yl)thiourea
Overview
Description
N-1,3-benzodioxol-5-yl-N'-(4-methyl-2-oxo-2H-chromen-7-yl)thiourea is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly known as BDBM 13 and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of BDBM 13 is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, BDBM 13 may induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
BDBM 13 has been found to exhibit a range of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, BDBM 13 has been found to exhibit antioxidant activity and may protect against oxidative stress.
Advantages and Limitations for Lab Experiments
BDBM 13 has several advantages for use in lab experiments. This compound is relatively easy to synthesize and can be easily scaled up for large-scale production. Additionally, BDBM 13 has been extensively studied and its properties are well-characterized. However, the use of BDBM 13 in lab experiments may be limited by its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of BDBM 13. One potential area of research is the development of BDBM 13 analogs with improved properties. Additionally, further studies are needed to fully understand the mechanism of action of BDBM 13 and its potential applications in the treatment of cancer and inflammation. Finally, the potential toxicity of BDBM 13 should be further investigated to ensure its safety for use in lab experiments.
Scientific Research Applications
BDBM 13 has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit anti-cancer activity and has been shown to inhibit the growth of various cancer cell lines. Additionally, BDBM 13 has been found to exhibit anti-inflammatory activity and has been shown to reduce inflammation in animal models.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-(4-methyl-2-oxochromen-7-yl)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4S/c1-10-6-17(21)24-15-7-11(2-4-13(10)15)19-18(25)20-12-3-5-14-16(8-12)23-9-22-14/h2-8H,9H2,1H3,(H2,19,20,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYKGPSFOAHMYBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=S)NC3=CC4=C(C=C3)OCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(1H-benzimidazol-2-yl)-2-methoxyphenyl]benzamide](/img/structure/B4658762.png)
![ethyl 1-ethyl-6-{[4-(4-methylbenzyl)-1-piperazinyl]methyl}-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate](/img/structure/B4658769.png)
![N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4658771.png)
![N-(5-chloro-2-methoxyphenyl)-3-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoacrylamide](/img/structure/B4658779.png)
![1-(methylsulfonyl)-N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-4-piperidinecarboxamide](/img/structure/B4658780.png)
![2-{3-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]phenyl}-7-phenyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine](/img/structure/B4658788.png)
![N,N-diallyl-4-({1-[(dimethylamino)sulfonyl]-4-piperidinyl}oxy)benzamide](/img/structure/B4658795.png)
![N-[4-(cyanomethyl)phenyl]-2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)acetamide](/img/structure/B4658803.png)
![3-{4-[2-chloro-4-(1,1-dimethylpropyl)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione](/img/structure/B4658833.png)
![3-methyl-N-[5-(5-oxo-1-phenyl-3-pyrrolidinyl)-1,3,4-thiadiazol-2-yl]butanamide](/img/structure/B4658841.png)
![sec-butyl 2-({[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]carbonyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4658848.png)
